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Compound of Interest

Ethyl 2-methoxy-5-
Compound Name:
sulfamoylbenzoate

cat. No.: B1265779

An In-depth Technical Guide to Ethyl 2-methoxy-
5-sulfamoylbenzoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 2-methoxy-5-sulfamoylbenzoate is a key chemical intermediate, primarily recognized
for its role in the synthesis of the atypical antipsychotic drug, sulpiride. This technical guide
provides a comprehensive overview of its physical and chemical properties, detailed
experimental protocols for its synthesis and analysis, and an exploration of its biological
significance within the context of dopamine receptor signaling. All quantitative data is presented
in structured tables for clarity, and logical workflows are visualized using diagrams to facilitate
understanding for researchers and professionals in drug development.

Chemical Identity and Properties

Ethyl 2-methoxy-5-sulfamoylbenzoate is a substituted aromatic ester. Its chemical structure
consists of a benzoate ring with a methoxy group at the 2-position, a sulfamoyl group at the 5-
position, and an ethyl ester functional group.

Table 1: Chemical Identifiers
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Identifier Value
IUPAC Name ethyl 2-methoxy-5-sulfamoylbenzoate[1]
Ethyl 2-methoxy-5-sulfonamidobenzoate, Ethyl
Synonyms 5-(aminosulfonyl)-2-methoxybenzoate, Sulpiride
Impurity C[2][3]
CAS Number 33045-53-3[1][3]

Molecular Formula

C10H13NOsS[1][3]

Molecular Weight

259.28 g/mol [1][3]

InChl Key

ZQSFLXDMGBSJKV-UHFFFAOYSA-N[1]

Canonical SMILES

CCOC(=0)C1=C(C=CC(=C1)S(=0)
(=O)N)OCI1]

Table 2: Physical and Chemical Properties

Property Value

Appearance White to off-white solid[1]

Melting Point 148-151 °CJ[1]

Boiling Point 446.5 °C at 760 mmHg[3]

Density 1.317 g/cm3[3]

Solubility Solublle in water. Sp.aringly soluble in DMSO
and slightly soluble in Methanol.[4]

Flash Point 223.8 °C[3]

Synthesis and Purification

The synthesis of Ethyl 2-methoxy-5-sulfamoylbenzoate can be achieved through the

esterification of 2-methoxy-5-sulfamoylbenzoic acid with ethanol. A general workflow for this

process is outlined below.
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General Synthesis Workflow

Aqueous Work-up:
Neutralization, Extraction

Purification:
Recrystallization or
Column Chromatography

Final Product:
Ethyl 2-methoxy-5-sulfamoylbenzoate

Starting Material: Esterification:
9 o Ethanol, Acid Catalyst (e.g., H2S0%)
2-methoxy-5-sulfamoylbenzoic acid Reflux
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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